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Compound of Interest

Compound Name: Fmoc-D-Dap(Boc)-OH

CAS No.: 198544-42-2

Cat. No.: B557063

Get Quote

This technical guide provides essential information regarding the chemical properties of Nα-

Fmoc-Nβ-Boc-D-2,3-diaminopropionic acid, commonly known as Fmoc-D-Dap(Boc)-OH. This

compound is a widely used derivative in solid-phase peptide synthesis, serving as a building

block for the incorporation of D-diaminopropionic acid into peptide chains.

Quantitative Data Summary
The fundamental molecular properties of Fmoc-D-Dap(Boc)-OH are summarized in the table

below. These values are critical for stoichiometric calculations in peptide synthesis and for

analytical characterization.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Chemical Structure
The structure of Fmoc-D-Dap(Boc)-OH features a D-diaminopropionic acid core. The alpha-

amino group is protected by a fluorenylmethyloxycarbonyl (Fmoc) group, which is base-labile

and suitable for standard solid-phase peptide synthesis protocols. The beta-amino group is

protected by a tert-butyloxycarbonyl (Boc) group, which is acid-labile, allowing for orthogonal

deprotection strategies.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: 2D chemical structure of Fmoc-D-Dap(Boc)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 162558-25-0|Fmoc-Dap(Boc)-OH|BLD Pharm [bldpharm.com]

2. echemi.com [echemi.com]

3. raybiotech.com [raybiotech.com]

4. Fmoc-Dap(Boc)-OH = 97.0 HPLC 162558-25-0 [sigmaaldrich.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Fmoc-D-Dap(Boc)-OH].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557063#fmoc-d-dap-boc-oh-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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